Cas no 24277-39-2 (Boc-Glu-OtBu)

Boc-Glu-OtBu Properties

Names and Identifiers

• N-T-boc-L-glutamic acid A-T-butyl-ester
• Boc-Glu-OtBu
• Boc-Glu-OBut
• N-a-BOC-L-Glu-O-tert-Bu
• 1-tert-Butyl N-(tert-Butoxycarbonyl)-L-glutamate
• (4S)-5-[(2-methylpropan-2-yl)oxy]-4-[(2-methylpropan-2-yl)oxycarbonylamino]-5-oxopentanoic acid
• BOC-GLUTAMIC ACID-OTBU
• Boc-L-Glu-OtBu
• Boc-L-glutamic acid 1-tert-butyl ester
• (S)-5-tert-butoxy-4-tert-butoxycarbonylamino-5-oxo-p
• 1-tert-Butyl N-Boc-L-glutamate
• BOC-L
• Boc-L-glutamic acid α-tert.butyl ester
• N-(t-butoxycarbonyl)-L-glutamic acid t-butyl ester
• N-(tert-Butoxycarbonyl)-L-glutamic Acid 1-tert-Butyl Ester
• N-Boc-Glu-OtBu
• N-Boc-L-glutamic acid 1-tert-butyl ester
• (S)-5-(tert-butoxy)-4-((tert-butoxycarbonyl)amino)-5-oxopentanoic acid
• (S)-5-tert-butoxy-4-(tert-butoxycarbonylamino)-5-oxopentanoic acid
• t-Boc-Glu-OtBu
• PubChem19036
• KSC495G0N
• Jsp004848
• +Expand

• MDL： MFCD00038273
• InChIKey： YMOYURYWGUWMFM-VIFPVBQESA-N
• Inchi： 1S/C14H25NO6/c1-13(2,3)20-11(18)9(7-8-10(16)17)15-12(19)21-14(4,5)6/h9H,7-8H2,1-6H3,(H,15,19)(H,16,17)/t9-/m0/s1
• SMILES： O(C([C@]([H])(C([H])([H])C([H])([H])C(=O)O[H])N([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3653769

Computed Properties

• Exact Mass: 303.168188g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 9
• Monoisotopic Mass: 303.168188g/mol
• Monoisotopic Mass: 303.168188g/mol
• Topological Polar Surface Area: 102Ų
• Heavy Atom Count: 21
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• LogP: 2.47710
• PSA: 101.93000
• Refractive Index: 1.47
• Boiling Point: 449.8°Cat760mmHg
• Melting Point: 111.0 to 115.0 deg-C
• Flash Point: 225.8°C
• Solubility: Soluble in dimethyl formamide.
• Color/Form: White powder
• Sensitiveness: Sensitive to heat
• Specific Rotation: -27° - -33° (c=1, MeOH)
• Density: 1.1210

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters